Cas no 65686-68-2 (2,2,2-Trifluoro-1-(3-(trifluoromethyl)phenyl)ethanamine)

• Product Name: 2,2,2-Trifluoro-1-(3-(trifluoromethyl)phenyl)ethanamine
• CAS No: 65686-68-2
• MF: C₉H₇F₆N
• MW: 243.149003267288
• MDL: MFCD07374572
• CID: 1011773
• PubChem ID: 43825172
• Update Time: 2025-06-08

2,2,2-Trifluoro-1-(3-(trifluoromethyl)phenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(3-(trifluoromethyl)phenyl)ethanamine
• 2,2,2-Trifluoro-1-(3-trifluoro methyl-phenyl)-ethyl amine
• 2,2,2-trifluoro-1-[3-(trifluoromethyl)phenyl]ethanamine
• Benzenemethanamine, .alpha.,3-bis(trifluoromethyl)-
• MFCD07374572
• SCHEMBL1819656
• 65686-68-2
• DTXSID00656506
• alpha-(3-trifluoromethyl phenyl) (trifluoroethyl) amine
• AB39831
• CS-0089697
• 2,2,2-TRIFLUORO-1-[3-(TRIFLUOROMETHYL)PHENYL]ETHAN-1-AMINE
• 2,2,2-TRIFLUORO-1-(3-TRIFLUOROMETHYL-PHENYL)-ETHYLAMINE
• AMY19084
• AKOS000244431
• AS-42229
• 2,2,2-trifluoro-1-(3-(trifluoromethyl)phenyl)ethan-1-amine
• AB39827
• A867613
• 2,2,2-trifluoro-1-[3-trifluoromethylphenyl]ethanamine
• AB39833
• EN300-150523
• 2,2,2-Trifluoro-1-(3-trifluoromethylphenyl)ethylamine
• DB-346373
• (1S)-2,2,2-TRIFLUORO-1-[3-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE

• MDL： MFCD07374572
• Inchi： 1S/C9H7F6N/c10-8(11,12)6-3-1-2-5(4-6)7(16)9(13,14)15/h1-4,7H,16H2
• InChI Key： TYGZOSNZKNDNRT-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C(F)(F)F)C=1)N)(F)F

Computed Properties

• Exact Mass: 243.04826820g/mol
• Monoisotopic Mass: 243.04826820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

2,2,2-Trifluoro-1-(3-(trifluoromethyl)phenyl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,2,2-Trifluoro-1-(3-(trifluoromethyl)phenyl)ethanamine

Introduction to 2,2,2-Trifluoro-1-(3-(trifluoromethyl)phenyl)ethanamine (CAS No. 65686-68-2)

2,2,2-Trifluoro-1-(3-(trifluoromethyl)phenyl)ethanamine, also known by its CAS number 65686-68-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a trifluoromethyl group and a fluoroalkyl chain, making it a valuable candidate for various applications in drug development and chemical synthesis.

The chemical formula of 2,2,2-Trifluoro-1-(3-(trifluoromethyl)phenyl)ethanamine is C₁₀H₇F₆N. Its molecular weight is approximately 259.15 g/mol. The compound's structure consists of a benzene ring substituted with a trifluoromethyl group at the para position and an ethanamine group with a trifluoromethylated carbon at the alpha position. This unique arrangement of functional groups imparts specific chemical and biological properties that are of interest to researchers.

In recent years, the study of fluoroalkylated compounds has seen significant advancements due to their potential in enhancing the pharmacological properties of drugs. The presence of fluorine atoms in 2,2,2-Trifluoro-1-(3-(trifluoromethyl)phenyl)ethanamine can influence various aspects of drug behavior, including solubility, metabolic stability, and receptor binding affinity. These properties make it a promising candidate for the development of new therapeutic agents.

2,2,2-Trifluoro-1-(3-(trifluoromethyl)phenyl)ethanamine has been explored in several areas of medicinal chemistry. One notable application is in the development of central nervous system (CNS) drugs. Fluorinated compounds often exhibit enhanced blood-brain barrier permeability, which is crucial for CNS-targeted therapies. Research has shown that compounds with similar structures have demonstrated potential as antidepressants and anxiolytics due to their ability to modulate neurotransmitter systems such as serotonin and GABA.

Beyond CNS applications, 2,2,2-Trifluoro-1-(3-(trifluoromethyl)phenyl)ethanamine has also been investigated for its potential as an anti-inflammatory agent. Fluorinated compounds can exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Studies have indicated that this compound may have a role in reducing inflammation by modulating cytokine production and inhibiting pro-inflammatory pathways.

In the realm of cancer research, fluoroalkylated compounds have shown promise as potential anticancer agents. The unique chemical properties of 2,2,2-Trifluoro-1-(3-(trifluoromethyl)phenyl)ethanamine, such as its ability to enhance metabolic stability and improve cellular uptake, make it a candidate for further investigation in this area. Preclinical studies have suggested that this compound may have antiproliferative effects on certain cancer cell lines.

The synthesis of 2,2,2-Trifluoro-1-(3-(trifluoromethyl)phenyl)ethanamine typically involves multi-step reactions that include the introduction of fluorine atoms and the formation of the ethanamine group. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound. These improvements are crucial for facilitating further research and potential commercialization.

In addition to its potential therapeutic applications, 2,2,2-Trifluoro-1-(3-(trifluoromethyl)phenyl)ethanamine has also been studied for its use as a chemical intermediate in the synthesis of other valuable compounds. Its versatile reactivity makes it a useful building block in organic synthesis, particularly in the development of new materials and pharmaceuticals.

The safety profile of 2,2,2-Trifluoro-1-(3-(trifluoromethyl)phenyl)ethanamine is an important consideration for its use in various applications. Preclinical toxicity studies have generally shown that this compound is well-tolerated at therapeutic doses. However, as with any new chemical entity, thorough safety evaluations are necessary to ensure its safe use in clinical settings.

In conclusion, 2,2,2-Trifluoro-1-(3-(trifluoromethyl)phenyl)ethanamine (CAS No. 65686-68-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it a valuable candidate for the development of new therapeutic agents across various disease areas. Ongoing research continues to uncover new applications and insights into its biological activities, further highlighting its importance in the field.